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Compound of Interest

Compound Name: 2-Isobutylthiazole

Cat. No.: B093282

Essential Safety and Handling Guide for 2-
Isobutylthiazole

This document provides immediate, essential safety protocols, operational guidelines, and
disposal plans for the handling of 2-Isobutylthiazole, tailored for research and drug
development professionals. Following these procedures is critical for ensuring laboratory safety
and regulatory compliance.

Chemical and Physical Properties

A summary of key quantitative data for 2-lsobutylthiazole is presented below.
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Property Value Source(s)

CAS Number 18640-74-9 [11[2][3]

Molecular Formula C7H11NS [11[415]

Molecular Weight 141.23 g/mol [4115][6]
Colorless to pale yellow or light

Appearance o [4161171181
orange liquid

Strong, green, earthy, tomato-

Odor ke [61[7]
Boiling Point 180 - 188 °C [61[81I9]
Flash Point 58 - 62 °C (closed cup) [61[81I9]
Density / Specific Gravity 0.995 - 1.00 g/mL at 20-25 °C [819]
UN Number UN1993 [31[6]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Isobutylthiazole is classified as a flammable liquid and vapor.[2][5][8] It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2][4][5]
[10] Therefore, adherence to proper PPE protocols is mandatory.

Required Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended for
larger quantities or splash

risks.

Protects against splashes and
vapors causing serious eye
irritation.[4][7]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect
gloves for integrity before use.

Prevents skin contact, which

can cause irritation.[4][6][11]

Skin/Body Protection

Lab coat and, for larger scale
operations, impervious or
flame-retardant antistatic

protective clothing.

Protects skin from accidental

contact and contamination.[1]

[417]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[71[11] If ventilation is
inadequate, a NIOSH/MSHA or
European Standard EN 149
approved respirator with an
organic vapor filter (Type A,
Brown) is required.[1][2]

Prevents inhalation of vapors,
which may cause respiratory
irritation.[4][12]

Step-by-Step Handling and Storage Procedures
Preparation and Safe Handling

Ventilation: Always handle 2-Isobutylthiazole in a well-ventilated area, preferably inside a
chemical fume hood.[6][7][11]

Ignition Sources: This is a flammable liquid. Keep it away from heat, sparks, open flames,

and hot surfaces.[1][8] Prohibit smoking in the handling area.[8][12]

Equipment: Use only non-sparking tools and explosion-proof electrical equipment.[8][11]

Ground and bond containers and receiving equipment to prevent static discharge.[8][12]
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» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not
eat, drink, or smoke in the work area.[2]

Storage Plan

o Store containers in a dry, cool, and well-ventilated place.[1][11]

o Keep the container tightly closed when not in use.[7][8]

» Store away from incompatible materials, such as strong oxidizing agents.[1][6]
e The recommended storage temperature is below 15°C in a cool, dark place.[8]
Emergency and Disposal Plan

Accidental Release Measures (Spills)

» Evacuate: Evacuate non-essential personnel from the spill area.[11][12]
o Ventilate: Ensure adequate ventilation.
e Remove Ignition Sources: Immediately remove all sources of ignition.[1][11]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains or waterways.[11][13]

o Cleanup: Soak up the spill with an inert absorbent material (e.g., sand, diatomite, universal
binders).[1][6][14] Use spark-proof tools for collection.[1][11]

o Disposal: Collect the absorbed material and place it in suitable, closed containers for
hazardous waste disposal.[1][4][11]

First Aid Procedures

« If Inhaled: Move the person to fresh air. If breathing is difficult or symptoms persist, seek
immediate medical attention.[1][4] If not breathing, provide artificial respiration.[1][4]

« If on Skin: Take off immediately all contaminated clothing.[1] Wash the affected area with
plenty of soap and water.[12] If skin irritation occurs, get medical advice.[4][6]
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e If in Eyes: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[1][4]
[11] Remove contact lenses, if present and easy to do, and continue rinsing.[1][4] Seek
immediate medical attention.[1][4]

« |If Swallowed: Rinse mouth with water.[4] Do NOT induce vomiting.[4][6] Call a poison center

or doctor if you feel unwell.[1][4]

Disposal Plan

» Disposal of 2-Isobutylthiazole and its containers must be done in accordance with all
applicable local, regional, national, and international regulations.[6][14]

e Do not empty into drains or release into the environment.[11][13] This product should be
treated as hazardous waste and disposed of at an approved waste disposal plant.[2][4][8]

Operational Workflow Diagram

The following diagram outlines the complete workflow for safely handling 2-Isobutylthiazole,
from initial preparation to final disposal and emergency response.
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Safe handling workflow for 2-lsobutylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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